Cas no 2167058-54-8 (5-(2-bromoethyl)-1,3-dimethyl-1H-pyrazole)

• Product Name: 5-(2-bromoethyl)-1,3-dimethyl-1H-pyrazole
• CAS No: 2167058-54-8
• MF: C₇H₁₁BrN₂
• MW: 203.079640626907
• CID: 6240045
• PubChem ID: 165676659
• Update Time: 2025-05-24

5-(2-bromoethyl)-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromoethyl)-1,3-dimethyl-1H-pyrazole
• 2167058-54-8
• EN300-1928290

• Inchi： 1S/C7H11BrN2/c1-6-5-7(3-4-8)10(2)9-6/h5H,3-4H2,1-2H3
• InChI Key： UQLLLCUWWOPSTC-UHFFFAOYSA-N
• SMILES： BrCCC1=CC(C)=NN1C

Computed Properties

• Exact Mass: 202.01056g/mol
• Monoisotopic Mass: 202.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(2-bromoethyl)-1,3-dimethyl-1H-pyrazole

5-(2-Bromoethyl)-1,3-Dimethyl-1H-Pyrazole: A Comprehensive Overview

The compound 5-(2-bromoethyl)-1,3-dimethyl-1H-pyrazole, identified by the CAS number 2167058-54-8, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazoles, which are five-membered aromatic rings containing two nitrogen atoms. The presence of a bromoethyl group at position 5 and methyl groups at positions 1 and 3 imparts unique electronic and structural properties to this molecule, making it a subject of interest in contemporary research.

Pyrazoles are widely studied due to their versatility in forming coordination complexes, acting as ligands in transition metal catalysis, and serving as building blocks in drug design. The pyrazole derivatives have been explored for their anti-inflammatory, antifungal, and anticancer activities. Recent studies have highlighted the role of brominated pyrazoles in modulating enzyme activities and targeting specific cellular pathways, underscoring their potential in therapeutic interventions.

The synthesis of 5-(2-bromoethyl)-1,3-dimethyl-1H-pyrazole typically involves the condensation of a suitable 1,3-dimethylpyrazole derivative with an alkyl bromide under appropriate conditions. This reaction is often facilitated by the use of phase-transfer catalysts or microwave-assisted techniques to enhance reaction efficiency. The bromoethyl group serves as a reactive handle for further functionalization, enabling the construction of more complex molecular architectures.

In terms of applications, this compound has shown promise in the field of material science. Its ability to form stable coordination complexes with transition metals makes it a valuable component in the development of catalysts for organic transformations. For instance, recent research has demonstrated its utility in asymmetric hydrogenation reactions, where it acts as a chiral ligand to induce high enantioselectivity.

Beyond catalysis, 5-(2-bromoethyl)-1,3-dimethyl-1H-pyrazole has been investigated for its potential in drug delivery systems. Its hydrophobic nature and ability to undergo bioconjugation make it an attractive candidate for encapsulating hydrophobic drugs or targeting specific tissues. Preliminary studies suggest that this compound could serve as a carrier for anticancer agents, enhancing their solubility and bioavailability.

The electronic properties of this compound also render it suitable for use in optoelectronic materials. Its conjugated π-system facilitates electron delocalization, which is advantageous for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have explored its integration into polymer blends to improve charge transport properties, though further studies are required to optimize its performance under practical conditions.

In terms of environmental impact, the stability and biodegradability of 5-(2-bromoethyl)-1,3-dimethyl-1H-pyrazole are critical considerations. Recent toxicity studies indicate that this compound exhibits low acute toxicity towards aquatic organisms under standard test conditions. However, long-term ecological effects remain to be thoroughly evaluated to ensure its safe application in industrial processes.

The structural versatility of this compound opens avenues for further research into its functionalization and application across diverse fields. Ongoing investigations aim to explore its role as a precursor for advanced materials and as an intermediate in medicinal chemistry. By leveraging modern computational tools and experimental techniques, researchers can unlock new insights into its reactivity and utility.

In conclusion, 5-(2-bromoethyl)-1,3-dimethyl-1H-pyrazole stands out as a multifaceted compound with significant potential across various domains. Its unique combination of structural features and functional groups positions it as a valuable asset in contemporary chemical research. As scientific understanding advances, this compound is likely to find even more innovative applications that benefit society while maintaining environmental sustainability.